Cas no 1105192-57-1 (2-benzamido-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid)

• Product Name: 2-benzamido-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
• CAS No: 1105192-57-1
• MF: C₁₅H₁₄N₂O₃S
• MW: 302.348262310028
• CID: 6130144
• PubChem ID: 44116807
• Update Time: 2025-06-12

2-benzamido-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-benzamido-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
• F2158-0325
• 2-benzamido-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxylic acid
• AKOS005206572
• 1105192-57-1

• Inchi： 1S/C15H14N2O3S/c18-13(9-5-2-1-3-6-9)17-15-16-12-10(14(19)20)7-4-8-11(12)21-15/h1-3,5-6,10H,4,7-8H2,(H,19,20)(H,16,17,18)
• InChI Key： FAFPBHAFATYIHD-UHFFFAOYSA-N
• SMILES： S1C2CCCC(C(O)=O)C=2N=C1NC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 302.07251349g/mol
• Monoisotopic Mass: 302.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 108Ų

Additional information on 2-benzamido-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid

2-Benzamido-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic Acid: A Comprehensive Overview

2-Benzamido-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid (CAS No. 1105192-57-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it an intriguing candidate for various pharmacological studies.

The chemical structure of 2-benzamido-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid consists of a benzothiazole ring system fused with a tetrahydrofuran ring and substituted with a benzamido group at the 2-position and a carboxylic acid group at the 4-position. This combination of functional groups imparts specific physicochemical properties that are crucial for its biological activity. The benzothiazole moiety is known for its ability to interact with various biological targets, including enzymes and receptors, while the carboxylic acid group can participate in hydrogen bonding and other non-covalent interactions.

Recent studies have highlighted the potential of 2-benzamido-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 2-benzamido-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid is in the field of neurodegenerative diseases. Studies have shown that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. This makes it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, 2-benzamido-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid has also been investigated for its antimicrobial activity. Research has demonstrated that it exhibits potent antibacterial effects against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a valuable lead compound for the development of new antibiotics to combat multidrug-resistant pathogens.

The pharmacokinetic properties of 2-benzamido-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid have been studied to understand its behavior in biological systems. Preclinical data indicate that it has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-benzamido-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid in human subjects. Early results from phase I trials have shown that it is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 2-Benzamido-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid (CAS No. 1105192-57-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various disease conditions.